Cas no 1158410-33-3 (1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride)
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride
-
- MDL: MFCD15176469
- Inchi: 1S/C7H10N2O.ClH/c1-6(10)5-9-4-3-8-7(9)2;/h3-4H,5H2,1-2H3;1H
- InChI Key: JAWONSGXDADYFJ-UHFFFAOYSA-N
- SMILES: C(N1C(C)=NC=C1)C(C)=O.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB267012-1 g |
1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB267012-5 g |
1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 5g |
€365.50 | 2023-04-26 | ||
| abcr | AB267012-10 g |
1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 10g |
€460.10 | 2023-04-26 | ||
| Chemenu | CM486714-1g |
1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride |
1158410-33-3 | 97% | 1g |
$238 | 2023-01-04 | |
| Chemenu | CM486714-5g |
1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride |
1158410-33-3 | 97% | 5g |
$706 | 2023-01-04 | |
| Fluorochem | 043521-10g |
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 95% | 10g |
£280.00 | 2022-02-28 | |
| Fluorochem | 043521-5g |
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 95% | 5g |
£167.00 | 2022-02-28 | |
| Fluorochem | 043521-1g |
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 95% | 1g |
£58.00 | 2022-02-28 | |
| eNovation Chemicals LLC | Y1254330-5g |
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride |
1158410-33-3 | 95% | 5g |
$315 | 2024-06-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD588817-1g |
1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride |
1158410-33-3 | 97% | 1g |
¥1652.0 | 2023-04-05 |
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride
Comprehensive Overview of 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3)
1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and acetone derivative structure, plays a pivotal role in the synthesis of bioactive molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry.
The growing interest in 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride is driven by its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in designing small-molecule inhibitors, which are critical for treating diseases such as cancer, inflammatory disorders, and neurological conditions. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride?" The synthesis typically involves the reaction of 2-methylimidazole with chloroacetone, followed by purification and salt formation. This process is optimized for high yield and purity, ensuring consistency in research applications. Another common query is: "How does 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride interact with biological systems?" Studies suggest its imidazole ring facilitates hydrogen bonding and coordination with metal ions, which is crucial for its pharmacological activity.
In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride. This aligns with the global push for sustainable drug development, reducing waste and energy consumption. Additionally, its stability under various pH conditions makes it a reliable candidate for formulation studies, addressing another hot topic in the pharmaceutical industry.
The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control. Its molecular weight (approximately 174.63 g/mol) and melting point range are also critical parameters for researchers. These details are often sought after in academic publications and patent applications, highlighting its importance in intellectual property related to chemical innovations.
As the demand for precision medicine grows, 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride is being studied for its role in personalized therapeutics. Its ability to serve as a building block for targeted drug delivery systems is particularly promising. This aligns with current trends in biotechnology, where molecular design is key to advancing patient-specific treatments.
In summary, 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3) is a versatile compound with broad applications in pharmaceutical research. Its chemical stability, bioactivity, and synthetic accessibility make it a focal point for scientists exploring next-generation therapeutics. With ongoing advancements in computational chemistry and high-throughput screening, its potential continues to expand, addressing some of the most pressing challenges in modern healthcare.
1158410-33-3 (1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)